2-cycloheptyl-2-fluoroethan-1-amine hydrochloride
Overview
Description
2-Cycloheptyl-2-fluoroethan-1-amine hydrochloride is a chemical compound with the molecular formula C9H19ClFN and a molecular weight of 195.71 g/mol . It is characterized by the presence of a cycloheptyl group, a fluorine atom, and an amine group, making it a versatile compound in various chemical reactions and applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-cycloheptyl-2-fluoroethan-1-amine hydrochloride typically involves the reaction of cycloheptyl derivatives with fluorinated ethanamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .
Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems to ensure consistent quality and yield. The reaction conditions, such as temperature, pressure, and reaction time, are optimized to maximize the efficiency of the process .
Chemical Reactions Analysis
Types of Reactions: 2-Cycloheptyl-2-fluoroethan-1-amine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.
Reduction: Reduction reactions can convert the compound into its reduced forms, often involving hydrogenation.
Substitution: The fluorine atom or the amine group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.
Substitution: Halogenating agents, nucleophiles, and electrophiles are used for substitution reactions.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .
Scientific Research Applications
2-Cycloheptyl-2-fluoroethan-1-amine hydrochloride has a wide range of applications in scientific research, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-cycloheptyl-2-fluoroethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
- 2-Cycloheptyl-2-chloroethan-1-amine hydrochloride
- 2-Cycloheptyl-2-bromoethan-1-amine hydrochloride
- 2-Cycloheptyl-2-iodoethan-1-amine hydrochloride
Comparison: Compared to its analogs, 2-cycloheptyl-2-fluoroethan-1-amine hydrochloride is unique due to the presence of the fluorine atom, which can significantly influence its chemical reactivity and biological activity. Fluorine atoms are known to enhance the stability and lipophilicity of compounds, making this compound particularly interesting for research and development .
Properties
CAS No. |
2648966-09-8 |
|---|---|
Molecular Formula |
C9H19ClFN |
Molecular Weight |
195.7 |
Purity |
95 |
Origin of Product |
United States |
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